4-Fluoro-1H-indazol-6-ol
Overview
Description
Synthesis Analysis
Research has explored various synthetic routes for indazoles, including metal-catalyzed reactions and solvent-free conditions. For instance, a Cu(OAc)2-catalyzed reaction has been employed to synthesize 1H-indazoles by N–N bond formation using oxygen as the terminal oxidant . Further studies have also investigated reductive cyclization reactions and the synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds .
Molecular Structure Analysis
The molecular structure of 4-Fluoro-1H-indazol-6-ol consists of a five-membered heterocyclic ring containing three carbon atoms, two nitrogen atoms, four hydrogen atoms, and two double bonds. One nitrogen atom bears a hydrogen atom, while the other is of the pyrrole type . Here’s the structure:
Scientific Research Applications
Synthesis of Fluorophores for Biological Imaging
4-Fluoro-1H-indazol-6-ol derivatives have been utilized in the development of biheteroaryl fluorophores, named Indazo-Fluors, through palladium-catalyzed oxidative C-H/C-H cross-coupling reactions. These fluorophores exhibit tunable emissions, high quantum yields, and significant photostability, making them excellent probes for bioimaging applications, especially for mitochondria in living cells. The near-infrared (NIR) dye derived from these compounds demonstrates exceptional photostability and low cytotoxicity, marking it as a superior choice for in vivo mitochondria imaging over commercially available trackers, which often suffer from poor photostability (Cheng et al., 2016).
Pharmacological Investigations
Research has also focused on modifying the indazole ring structure, including this compound, to explore its influence on pharmacological properties. Studies have shown that fluorination of indazole derivatives can impact the binding affinity and selectivity towards α2-adrenoceptor (α2-AR) and imidazoline I1 binding sites, which are crucial for developing hypotensive and bradycardic agents. Fluorinated indazoles have been identified as potential lead compounds for further development in cardiovascular therapy and as radiotracers for PET imaging of brain α2-ARs (Wasilewska et al., 2014).
Novel Compounds with Biological Activity
The exploration of this compound derivatives has extended to the synthesis of various biologically active compounds. For instance, derivatives have been synthesized and characterized for their antimicrobial properties, showcasing the broad applicability of this compound in developing new therapeutic agents. Compounds derived from this moiety have demonstrated considerable antibacterial and antifungal potency, indicating their potential as novel antimicrobial agents (Deswal et al., 2020).
Analytical and Synthetic Applications
Additionally, this compound and its derivatives serve as key intermediates in the synthesis of various heterocyclic compounds. Their structural modifications have led to the creation of diverse molecules with promising applications in analytical chemistry, such as optical chemosensors for metal ion detection, showcasing the versatility and significance of this chemical moiety in both synthetic and applied chemistry (Saleem et al., 2015).
Properties
IUPAC Name |
4-fluoro-1H-indazol-6-ol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5FN2O/c8-6-1-4(11)2-7-5(6)3-9-10-7/h1-3,11H,(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CPPKHLKUXJHWET-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C2=C1NN=C2)F)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5FN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10738241 | |
Record name | 4-Fluoro-1,2-dihydro-6H-indazol-6-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10738241 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
152.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1253791-66-0 | |
Record name | 4-Fluoro-1,2-dihydro-6H-indazol-6-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10738241 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-FLUORO-1H-INDAZOL-6-OL | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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